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Compound of Interest

(1R,2R)-2-Propylcyclopropan-1-
Compound Name:
amine

Cat. No.: B12980820

Get Quote

Executive Summary & Strategic Context

The moiety (1R,2R)-2-propylcyclopropan-1-amine represents a specific chiral scaffold often
investigated in medicinal chemistry as a bioisostere of leucine or as a core pharmacophore in
Lysine-Specific Demethylase 1 (LSD1) inhibitors. While the trans-isomers (e.g.,
tranylcypromine analogs) are more historically prominent in monoamine oxidase (MAO)
inhibition, the cis-configuration (1R,2R) offers unique vectoral projection of the propyl chain,
critical for exploring structure-activity relationships (SAR) in tight-binding pockets.

Stereochemical Definition: Based on Cahn-Ingold-Prelog (CIP) priority rules:
e C1 (Amine-bearing): Priority: -NHz2 > C2 > C3 > H.
e C2 (Propyl-bearing): Priority: C1 > —-CH2CH2CHs > C3 > H.

o Configuration: The (1R,2R) designation corresponds to the cis-diastereomer, where both the
amine and the propyl group are oriented on the same face of the cyclopropane ring (e.g.,
both "up").
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This guide details the stereoselective synthesis of the (1R,2R) isomer, prioritizing the Charette
Asymmetric Cyclopropanation of allylic alcohols followed by a Curtius Rearrangement. This
route is selected for its high enantiocontrol and scalability compared to resolution-based
methods.

Retrosynthetic Analysis & Strategy

To access the chemically sensitive primary amine with high optical purity, we employ a strategy
that installs the cyclopropane ring before the amine functionality.

Strategic Disconnections

o C-N Bond Formation: The primary amine is best installed via a Curtius Rearrangement of
the corresponding carboxylic acid. This transformation proceeds with complete retention of
stereochemistry at the migrating carbon (C1).[1][2]

e Cyclopropane Construction: The (1R,2R)-cis geometry suggests the use of a Simmons-
Smith type cyclopropanation on a (Z)-alkene. The reaction is stereospecific with respect to
the olefin; therefore, starting with (Z)-hex-2-en-1-ol ensures the cis relationship.

o Absolute Stereocontrol: The use of a chiral dioxaborolane ligand (Charette's method) directs
the zinc carbenoid addition to a specific face of the allylic alcohol.

Visualization: Retrosynthetic Pathway
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Caption: Retrosynthetic logic flow. Red node indicates the starting material determining cis-
geometry; Green node indicates the stable chiral intermediate.
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Detailed Experimental Protocol
Phase 1: Asymmetric Cyclopropanation

Objective: Synthesis of ((1R,2R)-2-propylcyclopropyl)methanol. Mechanism: Zinc-mediated
methylene transfer directed by a chiral dioxaborolane ligand.

» Reagents:
o Substrate: (Z)-Hex-2-en-1-ol (Commercial or via Lindlar reduction of 2-hexyn-1-ol).
o Reagent: Diethylzinc (

), Dilodomethane (

).

o Chiral Ligand: (4R,5R)-2-butyl-N,N,N’,N'-tetramethyl-1,3,2-dioxaborolane-4,5-
dicarboxamide (Charette Ligand).

o Solvent: Dichloromethane (DCM), anhydrous.
Protocol:

e Ligand Formation (In situ): In a flame-dried flask under Argon, dissolve the dioxaborolane
ligand (0.12 eq) in anhydrous DCM. Add

(2.2 eq) and stir at 0°C for 5 minutes.

e Reagent Addition: Add

(2.2 eq) dropwise. A white precipitate may form (Furukawa reagent). Stir for 10—15 minutes.

o Substrate Addition: Add (Z)-hex-2-en-1-ol (1.0 eq) dissolved in minimal DCM dropwise at
-10°C.

o Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours.

e Quench: Quench carefully with saturated aqueous
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o Workup: Separate layers. Extract aqueous layer with DCM. Wash combined organics with
1N NaOH (to remove ligand byproducts) and brine. Dry over

 Purification: Flash chromatography (Hexanes/EtOAc).

o Checkpoint: Verify stereochemistry via NOE experiments (cis-coupling constants) and
Optical Rotation.

Phase 2: Oxidation to Carboxylic Acid

Objective: Conversion to (1R,2R)-2-propylcyclopropanecarboxylic acid.

Protocol (TEMPO/BAIB Oxidation):

Dissolve the cyclopropylmethanol (1.0 eq) in

(1:2).

e Add TEMPO (0.1 eq) and (Diacetoxyiodo)benzene (BAIB, 2.2 eq).
 Stir at ambient temperature for 4 hours.

o Workup: Quench with

, acidify to pH 2 with 1M HCI, and extract with EtOAc.

« |solation: The acid is often used directly or purified via crystallization if solid, or column
chromatography.

Phase 3: Curtius Rearrangement & Amine Isolation

Objective: Stereospecific conversion of the acid to the protected amine.

Protocol:
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» Acyl Azide Formation: Dissolve the carboxylic acid (1.0 eq) in Toluene. Add Triethylamine
(1.2 eq) and Diphenylphosphoryl azide (DPPA, 1.1 eq).

» Rearrangement: Heat the mixture to 80°C. Evolution of

gas indicates isocyanate formation. Stir for 2 hours.

e Trapping: Add excess tert-butanol (

-BuOH) and reflux for 12 hours to form the N-Boc protected amine.

o Note: Alternatively, add benzyl alcohol to form Chz-protected, or hydrolyze isocyanate with
HCI (aq) for direct salt formation (risk of side reactions; Boc route is safer).

o Deprotection: Dissolve the N-Boc intermediate in 1,4-Dioxane. Add 4M HCI in Dioxane. Stir
at RT for 3 hours.

» Final Isolation: Concentrate in vacuo. Triturate the solid with diethyl ether to yield (1R,2R)-2-
propylcyclopropan-1-amine hydrochloride.

Characterization & Quality Control
Expected Analytical Data
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Technique Parameter Expected Observation

High-field multiplets (
1H NMR Cyclopropane Ring 0.3 - 0.9 ppm). Cis-coupling (

Hz) typically larger than trans.

Triplet (
1H NMR Propyl Group ppm), Multiplets (

ppm).

Shift of C-NH2 typically around

13C NMR Alpha-Carbon
30-35 ppm.

calc. for
Mass Spec HRMS (ESI+)

:100.1126.

>95% ee (using Chiralcel OD-
Chiral HPLC Enantiomeric Excess H or similar, derivatized with

FDAA if necessary).

value must be compared to

Polarimetry Specific Rotation established literature for the

specific salt form.

Troubleshooting Guide
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Issue

Probable Cause

Corrective Action

Low Enantioselectivity

Moisture in Cyclopropanation

Ensure
and

are fresh; flame-dry all

glassware.

Incomplete Oxidation

TEMPO degradation

Use fresh TEMPO; monitor pH
(keep slightly acidic to neutral).

Explosion Risk

Azide accumulation

Safety Critical: Do not distill
acyl azides. Conduct Curtius
rearrangement in solution
behind a blast shield.

Diastereomer Contamination

Impure Starting Alkene

Ensure (Z)-hex-2-en-1-ol is
>98% Z-isomer. Isomerize or

purify alkene before step 1.

Pathway Visualization

The following diagram illustrates the critical decision points and flow of the synthesis,

emphasizing the stereochemical integrity.
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Caption: Operational workflow for the synthesis of (1R,2R)-2-propylcyclopropan-1-amine
hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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